3,4-dichloro-N-[2-(cyclohex-1-en-1-yl)ethyl]-2-methoxybenzene-1-sulfonamide

• IUPAC Name: 3,4-dichloro-N-[2-(cyclohexen-1-yl)ethyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H19Cl2NO3S/c1-21-15-13(8-7-12(16)14(15)17)22(19,20)18-10-9-11-5-3-2-4-6-11/h5,7-8,18H,2-4,6,9-10H2,1H3
• InChI Key: SGBDLZWRGLSDKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1Cl)Cl)S(=O)(=O)NCCC2=CCCCC2
• Molecular Formula: C15H19Cl2NO3S
• Molecular Weight: 364.3 g/mol

Description

This compound is a sulfonamide derivative. Sulfonamides are a group of compounds which contain a functional group that is a sulfur atom connected to two oxygen atoms and one nitrogen atom. They are widely used in medicine for their antibacterial properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate benzene derivative with a sulfonamide group. The specifics of the synthesis would depend on the exact starting materials and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzene ring, which is a cyclic structure of six carbon atoms with alternating single and double bonds. Attached to this ring are the dichloro, methoxy, and sulfonamide groups.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would largely depend on the functional groups present in it. For example, the benzene ring can undergo electrophilic aromatic substitution reactions, while the sulfonamide group can participate in a variety of reactions including hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the size and shape of the molecule, the functional groups present, and the presence of any chiral centers.

Mechanism of Action

The mechanism of action of sulfonamides in general involves the inhibition of bacterial synthesis of folic acid, which is essential for their growth.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. This could include wearing protective clothing and eye protection, and ensuring good ventilation.

Future Directions

The future research directions for this compound could include exploring its potential uses in medicine or other fields, studying its physical and chemical properties in more detail, and developing more efficient methods for its synthesis.